Cas no 941918-72-5 (N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide)

• Product Name: N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide
• CAS No: 941918-72-5
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 5501738
• PubChem ID: 7687424
• Update Time: 2025-07-19

N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916322
• F2784-0194
• CCG-310650
• N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]naphthalene-2-carboxamide
• SR-01000916322-1
• AKOS024466737
• N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)-2-naphthamide
• 941918-72-5
• N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide

• Inchi： 1S/C23H22N2O2/c1-16-14-20(11-12-21(16)25-13-5-4-8-22(25)26)24-23(27)19-10-9-17-6-2-3-7-18(17)15-19/h2-3,6-7,9-12,14-15H,4-5,8,13H2,1H3,(H,24,27)
• InChI Key： UCUHVKWVHMRYDJ-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(=CC=1C)NC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 358.168127949g/mol
• Monoisotopic Mass: 358.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide

N-3-Methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide (CAS No. 941918-72-5): An Overview

N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide (CAS No. 941918-72-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines aromatic and heterocyclic moieties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide is characterized by a naphthalene ring system linked to a substituted phenyl group, which is further functionalized with a 2-oxopiperidine moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, which are crucial for its potential use in drug development.

Recent studies have highlighted the pharmacological activities of N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide has been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the inhibition of apoptosis and the activation of survival pathways.

In addition to its anti-inflammatory and neuroprotective properties, N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide has also shown promise in cancer research. Studies have indicated that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The selective cytotoxicity observed in these studies suggests that N-3-methyl-4-(2-oxopiperidin-1-yl)phenylnaphthalene-2-carboxamide may have potential as an anticancer agent with minimal side effects.

The pharmacokinetic properties of N-3-methyl-4-(2-oxopiperidininene)-carboxamide have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

The synthesis of N--3--methyl--4--(2--oxo--pip--eri--din--1--yl)--phe--nyl--napht--halen--e--2--carb--oxam--ide involves several steps, including the formation of the naphthalene ring system, the introduction of the substituted phenyl group, and the attachment of the 2-oxopiperidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. The choice of synthetic method depends on factors such as yield, purity, and scalability.

In conclusion, N---3---methyl---4---(2---oxo---pip---eridi---n---1---yl)---phe---nyl---napht---halen---e---2---carb---oxam---ide (CAS No. 941918–72–5) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.